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Compound of Interest

Compound Name: Isobutyl isovalerate

Cat. No.: B1194191

An In-depth Examination of Temperature-Dependent Properties and Experimental
Methodologies

This technical guide provides a comprehensive overview of the physicochemical properties of
isobutyl isovalerate, with a particular focus on the influence of temperature on these
characteristics. This document is intended for researchers, scientists, and professionals in the
fields of drug development, flavor and fragrance science, and chemical engineering who
require detailed data and experimental protocols for this important ester.

Introduction to Isobutyl Isovalerate

Isobutyl isovalerate (2-methylpropyl 3-methylbutanoate) is a fatty acid ester known for its
characteristic fruity, apple-like aroma. It is found naturally in various fruits and is widely used as
a flavoring and fragrance agent. Beyond its sensory applications, a thorough understanding of
its physicochemical properties is crucial for its application in various industrial processes,
including its potential use as a solvent or in formulation development.

This guide details the temperature-dependent variations in the density, viscosity, surface
tension, and refractive index of isobutyl isovalerate. It also provides a detailed description of
the experimental methodologies used to determine these properties.

Physicochemical Properties of Isobutyl Isovalerate
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The following sections present quantitative data on the key physicochemical properties of
isobutyl isovalerate at various temperatures. The data is compiled from various scientific
sources and presented in tabular format for ease of comparison.

Density

The density of isobutyl isovalerate, like most liquids, decreases with an increase in
temperature. This is due to the increase in the kinetic energy of the molecules, leading to
greater intermolecular distances. While extensive experimental data for isobutyl isovalerate is
not readily available in the public domain, data for the structurally similar ester, isoamyl
butyrate, provides a valuable reference. The density and viscosity of several fragrance and
flavor esters were measured over a temperature range of 293.15 to 343.15 K.[1]

Table 1: Temperature Dependence of the Density of Isoamyl Butyrate

Temperature (K) Density (g/lcm?)
293.15 0.8645
298.15 0.8604
303.15 0.8563
313.15 0.8481
323.15 0.8399
333.15 0.8317
343.15 0.8235

Data for isoamyl butyrate, a structurally similar ester, from Djojoputro and Ismadji (2005).[1]

Viscosity

The viscosity of a fluid is a measure of its resistance to flow. For liquids, viscosity typically
decreases as temperature increases. The increased thermal energy allows molecules to
overcome intermolecular forces more easily, resulting in lower flow resistance. Data for isoamyl
butyrate serves as a useful proxy for isobutyl isovalerate.
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Table 2: Temperature Dependence of the Viscosity of Isoamyl Butyrate

Temperature (K) Dynamic Viscosity (mPa-s)
293.15 1.15
298.15 1.05
303.15 0.96
313.15 0.81
323.15 0.70
333.15 0.61
343.15 0.54

Data for isoamyl butyrate, a structurally similar ester, from Djojoputro and Ismadiji (2005).[1]

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. It is a result of cohesive forces between liquid molecules. Generally, the surface
tension of a liquid decreases with an increase in temperature. A comprehensive compilation of
surface tension data for pure liquid compounds provides a linear relationship for isobutyl
valerates as a function of temperature.[2]

Table 3: Temperature Dependence of the Surface Tension of Isobutyl Valerate
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Temperature (°C) Surface Tension (dyn/cm)
20 24.52
30 23.75
40 22.98
50 22.21
60 21.44
70 20.67
80 19.90

Calculated from the equation y = 26.07 - 0.0775T (where T is in °C), derived from experimental
data for isobutyl valerate by Jasper (1972).[2]

Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through the material. It is a fundamental physical property that is dependent on
temperature and the wavelength of light. For liquids, the refractive index generally decreases
as the temperature increases due to the decrease in density. While specific temperature-
dependent data for isobutyl isovalerate is scarce, data for the related compound ethyl
isovalerate is available.[3]

Table 4: Refractive Index of Ethyl Isovalerate at 20°C

Wavelength (nm) Refractive Index (nD)

589.3 1.39500 to 1.39900 @ 20.00 °C

Data for ethyl isovalerate from The Good Scents Company.[3] It is important to note that this is
a range at a single temperature. The refractive index will decrease with increasing temperature.

Experimental Protocols
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The accurate determination of the physicochemical properties of isobutyl isovalerate requires
precise and well-defined experimental protocols. This section details the methodologies for
measuring density, viscosity, surface tension, and refractive index as a function of temperature.

Density Measurement

Methodology: Vibrating Tube Densitometry

The density of isobutyl isovalerate can be measured as a function of temperature using a
vibrating tube densitometer.

o Apparatus: A digital vibrating tube densitometer equipped with a temperature-controlled cell.
e Procedure:
o Calibrate the instrument with dry air and deionized water at the desired temperatures.

o Inject a sample of isobutyl isovalerate into the thermostatically controlled measuring cell,
ensuring no air bubbles are present.

o Allow the sample to reach thermal equilibrium at the set temperature.

o The instrument measures the oscillation period of the U-shaped tube containing the
sample.

o The density is calculated from the oscillation period using the instrument's calibration
constants.

o Repeat the measurement at various temperatures, allowing the system to stabilize at each
new setpoint.

Temperature Variation

Calibrate with Air and Water Inject Isobutyl Isovalerate Thermal Equilibration Measure Oscillation Period Calculate Density Set New Temperature H Repeat Measurement
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Figure 1: Workflow for Density Measurement.

Viscosity Measurement

Methodology: Capillary Viscometry
The dynamic viscosity of isobutyl isovalerate can be determined using a capillary viscometer.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a temperature-
controlled water bath, and a stopwatch.

e Procedure:

[¢]

Clean and dry the viscometer thoroughly.
o Introduce a precise volume of isobutyl isovalerate into the viscometer.

o Place the viscometer in the water bath and allow it to reach thermal equilibrium at the
desired temperature.

o Using suction, draw the liquid up through the capillary tube to above the upper timing
mark.

o Release the suction and measure the time it takes for the liquid meniscus to pass between
the upper and lower timing marks.

o The kinematic viscosity (v) is calculated using the equation v = C * t, where C is the
viscometer constant and t is the flow time.

o The dynamic viscosity (n) is then calculated by multiplying the kinematic viscosity by the
density (p) of the liquid at that temperature: n=v * p.

o Repeat the measurements at different temperatures.
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Figure 2: Experimental Workflow for Viscosity.

Surface Tension Measurement
Methodology: Pendant Drop Method

The surface tension of isobutyl isovalerate can be measured as a function of temperature
using the pendant drop method.

o Apparatus: A goniometer/tensiometer with a temperature-controlled syringe and
environmental chamber, a high-resolution camera, and analysis software.

e Procedure:

[e]

Fill the syringe with isobutyl isovalerate.

o Place the syringe in the temperature-controlled unit and allow the liquid to reach the
desired temperature.

o Form a pendant drop of the liquid at the tip of the syringe needle.
o The camera captures a high-resolution image of the drop profile.

o The software analyzes the shape of the pendant drop, which is determined by the balance
between surface tension and gravity.

o The surface tension is calculated by fitting the drop profile to the Young-Laplace equation.

o Repeat the measurements at various temperatures.
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Figure 3: Pendant Drop Method for Surface Tension.

Refractive Index Measurement

Methodology: Digital Refractometry
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The refractive index of isobutyl isovalerate can be measured at different temperatures using a
digital Abbe refractometer.

o Apparatus: A digital Abbe refractometer with a temperature-controlled prism.

e Procedure:

[¢]

Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Set the desired temperature for the prism.

o Apply a few drops of isobutyl isovalerate onto the surface of the prism.
o Close the prism cover.

o Allow the sample to reach thermal equilibrium.

o The instrument will automatically measure and display the refractive index at the specified
wavelength (typically 589.3 nm, the sodium D-line).

o Clean the prism thoroughly before the next measurement.

o Repeat the procedure for each desired temperature.
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Figure 4: Refractive Index Measurement Workflow.

Conclusion

This technical guide has summarized the available data on the temperature-dependent
physicochemical properties of isobutyl isovalerate and provided detailed experimental
protocols for their determination. While experimental data for some properties of isobutyl
isovalerate itself are limited, the use of data from structurally similar esters provides valuable
insights into its behavior. The provided methodologies offer a robust framework for researchers
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to conduct their own measurements and further expand the body of knowledge on this versatile
compound. A thorough understanding of these properties is essential for the effective and
efficient application of isobutyl isovalerate in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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